5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H8BrN3S/c1-11-9-13-12-8(14-9)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,11,13)
• InChI Key: RKYGSBKJIAWPOI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NN=C(S1)C2=CC=C(C=C2)Br
• Molecular Formula: C9H8BrN3S
• Molecular Weight: 270.15 g/mol

Description

5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine is a chemical compound that belongs to the class of thiadiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine is not fully understood. However, it has been suggested that it exerts its pharmacological effects by modulating various signaling pathways in the body. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. Additionally, it has been shown to activate gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine has been reported to exhibit various biochemical and physiological effects. For instance, it has been shown to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in animal models of inflammation. Additionally, it has been reported to decrease the nociceptive response in animal models of pain. Furthermore, it has been shown to induce apoptosis in cancer cells by activating the intrinsic pathway of apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine in lab experiments is its ability to exhibit multiple pharmacological activities. This makes it a versatile compound that can be used in various assays to investigate the activity of different signaling pathways. Additionally, it has been reported to have good bioavailability and pharmacokinetic properties, which make it a suitable candidate for drug development.
However, one of the limitations of using 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine in lab experiments is its potential toxicity. It has been reported to exhibit cytotoxic effects at high concentrations, which may limit its use in certain assays. Additionally, it may exhibit off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the research on 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine. Firstly, further studies are needed to elucidate the exact mechanism of action of the compound. This will help in the development of more specific and effective drugs based on this compound. Secondly, more research is needed to investigate the potential applications of the compound in agriculture, particularly as a pesticide and fungicide. Thirdly, more studies are needed to investigate the potential side effects of the compound and to develop strategies to minimize its toxicity. Finally, more research is needed to investigate the potential applications of the compound in material science, particularly as a precursor for the synthesis of functional materials.
Conclusion:
In conclusion, 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine is a versatile compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. Although the exact mechanism of action of the compound is not fully understood, it has been reported to exhibit various pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, and antitumor effects. Further research is needed to elucidate the exact mechanism of action of the compound, investigate its potential applications in agriculture and material science, and develop strategies to minimize its toxicity.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine can be achieved by various methods. One of the commonly used methods involves the reaction of 4-bromoaniline with thiosemicarbazide in the presence of acetic acid and glacial acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

5-(4-bromophenyl)-N-methyl-1,3,4-thiadiazol-2-amine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit various pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, and antitumor effects. Additionally, it has been investigated for its potential as a pesticide and fungicide due to its ability to inhibit the growth of various plant pathogens.